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Compound of Interest

Compound Name: L-Tryptophanol

Cat. No.: B1336489

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential, step-by-step procedures for the safe disposal of L-
Tryptophanol, a non-hazardous amino alcohol compound. While L-Tryptophanol is not
classified as a hazardous substance under OSHA's Hazard Communication Standard,
adherence to proper laboratory waste management practices is essential to maintain safety
and environmental responsibility.

Immediate Safety and Handling

Before proceeding with disposal, ensure that all personnel handling L-Tryptophanol are
equipped with the appropriate Personal Protective Equipment (PPE), including laboratory
coats, safety glasses, and gloves. In the event of a spill, sweep up the solid material and place
it into a suitable, labeled container for disposal. Avoid generating dust.

Step-by-Step Disposal Protocol

The disposal of L-Tryptophanol should follow the general procedures for non-hazardous solid
chemical waste in a laboratory setting.

» Waste Identification and Segregation:

o Confirm that the waste is solely L-Tryptophanol and not mixed with any hazardous
substances.
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o If it is mixed with a hazardous chemical, the mixture must be treated as hazardous waste
and disposed of according to the specific requirements for that hazardous component.

o Containerization:

o Place the solid L-Tryptophanol waste into a clean, dry, and chemically compatible

container with a secure lid.

o The container should be clearly labeled as "L-Tryptophanol Waste" or with a similar

identifier.
e Disposal:

o For small quantities of uncontaminated L-Tryptophanol, disposal in the regular laboratory
trash may be permissible, but it is crucial to consult your institution's specific waste
management policies.

o Some institutions may require that all chemical waste, regardless of hazard classification,
be collected by a designated waste management provider.

o Never dispose of L-Tryptophanol down the sink or in any drain.
» Documentation:

o Maintain a log of all chemical waste disposal, including the name of the chemical, quantity,
and date of disposal.

Quantitative Data and Physical Properties

While specific quantitative disposal limits are not typically established for non-hazardous
substances like L-Tryptophanol, its physical and chemical properties are important for safe

handling and disposal.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1336489?utm_src=pdf-body
https://www.benchchem.com/product/b1336489?utm_src=pdf-body
https://www.benchchem.com/product/b1336489?utm_src=pdf-body
https://www.benchchem.com/product/b1336489?utm_src=pdf-body
https://www.benchchem.com/product/b1336489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Molecular Formula

C11H14N20

Molecular Weight 190.24 g/mol [1]
Pale yellow or light red waxy solid or sticky
Appearance
paste[2]
Melting Point 73-77 °C[3]
Solubility in Water 11.4 g/L (at 25°C)[3]

Hazard Classification

Not classified as hazardous

L-Tryptophanol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-

Tryptophanol.
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Start: L-Tryptophanol Waste Generated

Is the waste mixed with
any hazardous substance?

Dispose of as Hazardous Waste
(Follow specific guidelines for the Is the waste in solid form?
hazardous component)

Yes

Place in a labeled, sealed,

chemically compatible container for No (Aqueous)
non-hazardous solid waste.

\

Consult Institutional Waste Polic

Permits Trash Disposal Requires Pickup

Dispose of in designated Arrange for pickup by designated
non-hazardous solid waste stream. waste management provider.

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for L-Tryptophanol disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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